Cas no 62667-26-9 (Benzoxazolium, 3-ethyl-2-formyl-, iodide)

• Product Name: Benzoxazolium, 3-ethyl-2-formyl-, iodide
• CAS No: 62667-26-9
• MF: C₁₀H₁₀INO₂
• MW: 303.096374988556
• CID: 436007
• PubChem ID: 13211917
• Update Time: 2025-04-19

Benzoxazolium, 3-ethyl-2-formyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium, 3-ethyl-2-formyl-, iodide
• 3-ethyl-1,3-benzoxazol-3-ium-2-carbaldehyde,iodide
• 3-Ethyl-2-formyl-1,3-benzoxazol-3-ium iodide
• 62667-26-9
• DTXSID20528296

• Inchi： 1S/C10H10NO2.HI/c1-2-11-8-5-3-4-6-9(8)13-10(11)7-12;/h3-7H,2H2,1H3;1H/q+1;/p-1
• InChI Key： ZZHXSDZZQZONFQ-UHFFFAOYSA-M
• SMILES： [I-].O1C(C=O)=[N+](CC)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 292.8969
• Monoisotopic Mass: 302.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.09